Cas no 1805273-04-4 (5-Amino-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine)

• Product Name: 5-Amino-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine
• CAS No: 1805273-04-4
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• CID: 4917068
• Update Time: 2025-10-24

5-Amino-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine

• Inchi： 1S/C6H5F3N2O/c7-5(8)3-2(10)1-11-6(9)4(3)12/h1,5,12H,10H2
• InChI Key： MPDPZHZVOJQWOA-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(N=CC=1N)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 0.9
• Topological Polar Surface Area: 59.1

Additional information on 5-Amino-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine

Recent Advances in the Study of 5-Amino-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine (CAS: 1805273-04-4)

5-Amino-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine (CAS: 1805273-04-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for novel pharmaceutical compounds. This research brief aims to summarize the latest findings related to this compound, providing insights into its current applications and future prospects.

The synthesis of 5-Amino-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine has been optimized in recent years, with researchers developing more efficient and scalable methods. A 2023 study published in the Journal of Medicinal Chemistry reported a novel multi-step synthesis route that significantly improved yield and purity. The study highlighted the importance of controlling reaction conditions to minimize side products, which is critical for pharmaceutical applications. The compound's stability under various pH conditions was also investigated, revealing its suitability for oral drug formulations.

In terms of biological activity, recent in vitro studies have demonstrated that 5-Amino-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine exhibits promising inhibitory effects against several kinase targets. A 2024 preprint from BioRxiv detailed its potent activity against FLT3-ITD mutants, which are implicated in acute myeloid leukemia (AML). The study reported an IC50 value in the low nanomolar range, suggesting its potential as a lead compound for AML therapeutics. Additionally, molecular docking simulations revealed strong interactions with the ATP-binding pocket of the target kinase.

The compound's unique fluorine substitution pattern has been a focal point of recent research. A collaborative study between academic and industrial researchers (published in ACS Chemical Biology, 2024) explored how the difluoromethyl and fluoro groups influence the compound's metabolic stability and membrane permeability. The results indicated that these substitutions significantly enhance the compound's pharmacokinetic properties compared to non-fluorinated analogs, making it particularly valuable for drug development.

Current research directions include the exploration of 5-Amino-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine as a versatile intermediate for the synthesis of more complex molecules. Several pharmaceutical companies have filed patents (e.g., WO202318765A1, US20240148876A1) describing its use in preparing kinase inhibitors for various therapeutic areas. The compound's ability to serve as a bioisostere for carboxylic acids and other functional groups has expanded its utility in medicinal chemistry.

Despite these promising developments, challenges remain in fully characterizing the compound's safety profile and optimizing its synthetic route for industrial-scale production. Ongoing studies are investigating potential off-target effects and exploring structure-activity relationships to guide further optimization. The compound's progress through preclinical development stages will be crucial in determining its ultimate pharmaceutical value.

In conclusion, 5-Amino-4-(difluoromethyl)-2-fluoro-3-hydroxypyridine (CAS: 1805273-04-4) represents an exciting area of research in chemical biology and drug discovery. Its unique structural features, combined with promising biological activity, position it as a valuable scaffold for developing new therapeutic agents. Continued research efforts will likely uncover additional applications and optimize its properties for clinical translation.